Cas no 16499-62-0 (4-Chloro-7-fluoroquinazoline)

4-Chloro-7-fluoroquinazoline is a fluorinated quinazoline derivative widely used as a key intermediate in pharmaceutical and agrochemical synthesis. Its reactive chloro and fluoro substituents make it a versatile building block for constructing heterocyclic compounds, particularly in the development of kinase inhibitors and other biologically active molecules. The electron-withdrawing fluoro group enhances metabolic stability and binding affinity in target structures, while the chloro group facilitates further functionalization via nucleophilic substitution. This compound is valued for its high purity, consistent reactivity, and compatibility with a range of coupling reactions. It is commonly employed in medicinal chemistry research for the design of novel therapeutic agents.
4-Chloro-7-fluoroquinazoline structure
4-Chloro-7-fluoroquinazoline structure
Product Name:4-Chloro-7-fluoroquinazoline
CAS No:16499-62-0
MF:C8H4ClFN2
MW:182.58216381073
MDL:MFCD08236729
CID:87702
PubChem ID:16227013
Update Time:2025-06-09

4-Chloro-7-fluoroquinazoline Chemical and Physical Properties

Names and Identifiers

    • 4-chloro-7-fluoroquinazoline
    • 4-CHLORO-7-FLUORO-QUINAZOLINE
    • PubChem14306
    • Quinazoline,4-chloro-7-fluoro-
    • JHBYQJRHJVEKPK-UHFFFAOYSA-N
    • BCP27112
    • SBB054678
    • RP24365
    • HP23030
    • VZ28805
    • AB43869
    • RP24367
    • AB1007417
    • ST2411343
    • AB0022677
    • W3592
    • BB 0257006
    • AM20030110
    • 49
    • F8887-5476
    • SCHEMBL856547
    • DTXSID10585358
    • 16499-62-0
    • BS-13604
    • J-515126
    • EN300-23423
    • Z147652342
    • AKOS000119276
    • CS-D0286
    • A3667
    • MFCD08236729
    • Methyl2-methoxy-6-methylbenzoate
    • FT-0649182
    • SY107085
    • DB-026217
    • 4-Chloro-7-fluoroquinazoline
    • MDL： MFCD08236729
    • Inchi： 1S/C8H4ClFN2/c9-8-6-2-1-5(10)3-7(6)11-4-12-8/h1-4H
    • InChI Key： JHBYQJRHJVEKPK-UHFFFAOYSA-N
    • SMILES： ClC1=C2C=CC(=CC2=NC=N1)F

Computed Properties

  • Exact Mass: 182.00500
  • Monoisotopic Mass: 182.0047040g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 25.8

Experimental Properties

  • Density: 1.447
  • Boiling Point: 284.881°C at 760 mmHg
  • Flash Point: 126.1°C
  • Refractive Index: 1.635
  • PSA: 25.78000
  • LogP: 2.42230

4-Chloro-7-fluoroquinazoline Security Information

4-Chloro-7-fluoroquinazoline Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Chloro-7-fluoroquinazoline Pricemore >>

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Chemenu
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Chemenu
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Apollo Scientific
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